![molecular formula C13H10ClNO3 B6151001 2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid CAS No. 114077-37-1](/img/no-structure.png)
2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid
Overview
Description
2-{2-[(5-Chloropyridin-2-yl)oxy]phenyl}acetic acid (abbreviated as 2-CPA) is a widely studied organic compound belonging to the class of compounds known as carboxylic acids. It is a colorless, crystalline solid with a molecular weight of 253.6 g/mol, and a melting point of approximately 103°C. 2-CPA has been studied for its potential applications in the fields of medicinal chemistry, drug discovery, and biochemistry.
Scientific Research Applications
2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid has been studied for its potential applications in medicinal chemistry, drug discovery, and biochemistry. It has been used as a starting material in the synthesis of various pyridone derivatives, which have been studied for their potential anti-inflammatory, anti-cancer, and anti-microbial activities. In addition, 2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid has been used in the synthesis of various heterocyclic compounds, which have been studied for their potential applications in the treatment of various diseases, such as diabetes and cancer.
Mechanism of Action
The exact mechanism by which 2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid exerts its biological effects is not fully understood. However, it is believed that the compound may act as an inhibitor of certain enzymes, such as cyclooxygenase, lipoxygenase, and peroxidases, which are involved in the biosynthesis of inflammatory mediators. In addition, 2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid has been shown to interact with various proteins and receptors, such as the estrogen receptor, androgen receptor, and glucocorticoid receptor, which may lead to its anti-inflammatory effects.
Biochemical and Physiological Effects
2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the release of pro-inflammatory mediators, such as prostaglandins and leukotrienes, which are involved in the pathogenesis of inflammatory diseases. In addition, 2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid has been shown to inhibit the production of nitric oxide, a potent vasodilator, which may lead to its anti-hypertensive effects. Furthermore, 2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the synthesis of prostaglandins, which may lead to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and has a low toxicity profile. In addition, it is easily soluble in a variety of organic solvents, making it suitable for use in a wide range of experiments. However, there are some limitations to its use in laboratory experiments. For example, it is not very stable in solution and can be easily oxidized. Furthermore, its solubility in water is very low, making it difficult to use in aqueous solutions.
Future Directions
The potential applications of 2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid are still being explored. In the future, it may be used in the synthesis of new drugs for the treatment of inflammatory diseases, cancer, and other diseases. In addition, it may be used in the synthesis of new materials, such as polymers, for use in medical and industrial applications. Finally, it may be used as a starting material in the synthesis of new compounds with potential therapeutic applications.
Synthesis Methods
2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid can be synthesized by a variety of methods, including the reaction of 5-chloropyridine-2-carboxylic acid with 2-bromo-4-nitrobenzene in aqueous acetic acid, the reaction of 2-chloro-4-nitrophenol with 5-chloropyridine-2-carboxylic acid in acetic acid, and the reaction of 4-nitrophenol with 5-chloropyridine-2-carboxylic acid in acetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid' involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": ["5-chloropyridine-2-carboxylic acid", "4-hydroxybenzaldehyde", "ethyl bromoacetate", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate"], "Reaction": ["Step 1: Synthesis of 2-(5-chloropyridin-2-yloxy)benzaldehyde by reacting 5-chloropyridine-2-carboxylic acid with 4-hydroxybenzaldehyde in the presence of sodium hydroxide and ethanol.", "Step 2: Conversion of 2-(5-chloropyridin-2-yloxy)benzaldehyde to 2-(2-(5-chloropyridin-2-yloxy)phenyl)acetic acid by reacting with ethyl bromoacetate in the presence of sodium hydroxide and ethanol.", "Step 3: Hydrolysis of the ester group in 2-(2-(5-chloropyridin-2-yloxy)phenyl)acetic acid using hydrochloric acid to obtain the desired product, 2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid.", "Step 4: Neutralization of the reaction mixture with sodium bicarbonate and extraction of the product using ethyl acetate.", "Step 5: Purification of the product by washing with water, drying over sodium chloride, and evaporating the solvent to obtain the final product."] } | |
CAS RN |
114077-37-1 |
Product Name |
2-{2-[(5-chloropyridin-2-yl)oxy]phenyl}acetic acid |
Molecular Formula |
C13H10ClNO3 |
Molecular Weight |
263.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
